Cas no 690270-91-8 (Cytidine,4'-C-azido-,5'-heptanoate)
690270-91-8 structure
Product Name:Cytidine,4'-C-azido-,5'-heptanoate
CAS No:690270-91-8
MF:C16H24N6O6
MW:396.398363113403
CID:6968719
PubChem ID:175678125
Update Time:2025-08-07
Cytidine,4'-C-azido-,5'-heptanoate Chemical and Physical Properties
Names and Identifiers
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- 690270-91-8
- Cytidine,4'-C-azido-,5'-heptanoate
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- Inchi: 1S/C16H24N6O6/c1-2-3-4-5-6-11(23)27-9-16(20-21-18)13(25)12(24)14(28-16)22-8-7-10(17)19-15(22)26/h7-8,12-14,24-25H,2-6,9H2,1H3,(H2,17,19,26)/t12-,13+,14-,16-/m1/s1
- InChI Key: OBQJQGUEBWYSFY-HLPPOEQASA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@]1(COC(CCCCCC)=O)N=[N+]=[N-])O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 396.17573251Da
- Monoisotopic Mass: 396.17573251Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 149Ų
Cytidine,4'-C-azido-,5'-heptanoate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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